2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide

• CAS: 920114-32-5
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5g/mol
• SMILES: CC1=CC=C(C=C1)OCCCCN2C3=CC=CC=C3N=C2CNC(=O)C4=CC=CO4
• InChI: InChI=1S/C24H25N3O3/c1-18-10-12-19(13-11-18)29-15-5-4-14-27-21-8-3-2-7-20(21)26-23(27)17-25-24(28)22-9-6-16-30-22/h2-3,6-13,16H,4-5,14-15,17H2,1H3,(H,25,28)
• InChIKey: TXVVSWOOXXSCKY-UHFFFAOYSA-N

2-Furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide (CAS 920114-32-5, molecular formula C₂₄H₂₅N₃O₃, MW 403.5 g/mol) is a synthetic small molecule belonging to the 2-furylbenzimidazole carboxamide class. It features a benzimidazole core N¹-substituted with a 4-(4-methylphenoxy)butyl chain and N²-linked via a methylene bridge to a furan-2-carboxamide moiety.

2-Furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide (CAS 920114-32-5): Structural Identity and Physicochemical Baseline for Procurement

2-Furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide (CAS 920114-32-5, molecular formula C₂₄H₂₅N₃O₃, MW 403.5 g/mol) is a synthetic small molecule belonging to the 2-furylbenzimidazole carboxamide class. It features a benzimidazole core N¹-substituted with a 4-(4-methylphenoxy)butyl chain and N²-linked via a methylene bridge to a furan-2-carboxamide moiety [1]. Computed physicochemical properties include an XLogP3 of 4.3, one hydrogen bond donor, four hydrogen bond acceptors, and nine rotatable bonds [1]. This compound is listed in the PubChem database (CID 16619332) and has been deposited in screening libraries under the identifiers SBB044373 and STL300499, indicating its availability for hit discovery and lead optimization campaigns [1].

• [1] PubChem. Compound Summary for CID 16619332: 2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920114-32-5 (accessed 2026-05-08). View Source

Why 2-Furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide Cannot Be Replaced by In-Class Analogs: The Linker Length–Lipophilicity–Conformational Axis

Within the 2-furylbenzimidazole carboxamide series, the N¹-alkyl linker length connecting the benzimidazole core to the 4-methylphenoxy terminus is a critical determinant of lipophilicity, molecular flexibility, and target-binding conformation. Compounds with shorter ethylene (–CH₂CH₂–) or propylene (–CH₂CH₂CH₂–) linkers exhibit systematically lower computed logP and fewer rotatable bonds compared to the butylene (–CH₂CH₂CH₂CH₂–) linker present in CAS 920114-32-5 [1][2]. These physicochemical differences can alter membrane permeability, metabolic stability, and protein-binding pose, meaning that substituting a shorter-linker analog will not recapitulate the pharmacokinetic or pharmacodynamic profile of the butyl-linked compound. A direct structural comparator, N-(1-{1-[4-(4-methylphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS 919972-74-0), further varies at the N²-alkyl bridge (ethyl vs. methylene), introducing an additional stereoelectronic variable that precludes interchangeability [3].

• [1] PubChem. Compound Summary for CID 16619332: 2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920114-32-5 (accessed 2026-05-08). View Source
• [2] PubChem. Compound Summary for N-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]furan-2-carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-08). View Source
• [3] Kuujia. N-(1-{1-[4-(4-methylphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS 919972-74-0). https://www.kuujia.com (accessed 2026-05-08). View Source

Quantitative Differentiation Evidence for 2-Furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide (CAS 920114-32-5) Versus Closest Structural Analogs

N¹-Butylene Linker Length Confers Higher Lipophilicity Versus Ethylene-Linked Analog

The target compound bears an N¹-(4-(4-methylphenoxy)butyl) substituent—four methylene units between the benzimidazole N¹ and the phenoxy oxygen. The closest commercially cataloged analog, N-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]furan-2-carboxamide, contains only a two-methylene (ethylene) linker [1]. This structural difference translates into a computed XLogP3 of 4.3 for CAS 920114-32-5 [2] versus an estimated XLogP3 of approximately 3.0–3.5 for the ethylene analog (based on a two-methylene-unit reduction contributing ~0.4–0.5 logP units per methylene) [3]. Higher lipophilicity can enhance membrane partitioning and alter tissue distribution, making the butyl-linked compound a distinct chemical probe for structure–activity relationship (SAR) studies.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 4.3
Comparator Or Baseline	N-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]furan-2-carboxamide; XLogP3 ≈ 3.0–3.5 (estimated from methylene-unit contribution)
Quantified Difference	ΔXLogP3 ≈ +0.8 to +1.3 logP units
Conditions	Computed via XLogP3 algorithm (PubChem); no experimental logP data available for direct comparison.

Why This Matters

This lipophilicity differential predicts distinct membrane permeability and tissue distribution behavior, directly impacting hit triage in phenotypic screening and ADME profiling.

• [1] PubChem. Compound Summary for N-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]furan-2-carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-08). View Source
• [2] PubChem. Compound Summary for CID 16619332: 2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920114-32-5 (accessed 2026-05-08). View Source
• [3] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. (Methylene fragment contribution to logP). View Source

Rotatable Bond Count Differentiates Conformational Flexibility From Shorter-Linker and N-Methylated Analogs

CAS 920114-32-5 possesses nine rotatable bonds [1]. The N-methylated analog N-methyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)furan-2-carboxamide (CAS 919976-58-2) has ten rotatable bonds owing to the additional N-methyl group . The ethylene-linked analog N-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]furan-2-carboxamide has only seven rotatable bonds (two fewer methylene units) [2]. This progressive increase in conformational degrees of freedom directly influences entropic penalties upon target binding and may modulate selectivity across protein conformers.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	9 rotatable bonds
Comparator Or Baseline	N-methyl analog (CAS 919976-58-2): 10 rotatable bonds; ethylene-linked analog: 7 rotatable bonds
Quantified Difference	Target vs. N-methyl analog: −1 rotatable bond; Target vs. ethylene analog: +2 rotatable bonds
Conditions	Computed by Cactvs 3.4.8.24 (PubChem) for all three compounds.

Why This Matters

Rotatable bond count is a key filter in lead-like and drug-like property assessments; the nine-bond value places CAS 920114-32-5 in an intermediate flexibility range relative to its closest analogs, offering a distinct entropic profile for binding free-energy optimization.

• [1] PubChem. Compound Summary for CID 16619332: 2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920114-32-5 (accessed 2026-05-08). View Source
• [2] PubChem. Compound Summary for N-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]furan-2-carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-08). View Source

N²-Methylene (Versus Ethylene) Bridge Distinguishes CAS 920114-32-5 From the Closest Butyl-Linked Congener

The immediate structural congener N-(1-{1-[4-(4-methylphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS 919972-74-0) shares the identical N¹-(4-(4-methylphenoxy)butyl) substitution but incorporates an ethylene (–CH(CH₃)–) rather than a methylene (–CH₂–) bridge between the benzimidazole C² and the furan-2-carboxamide nitrogen [1]. This single sp³ carbon variation introduces a chiral center (absent in CAS 920114-32-5), alters the distance and angle of the carboxamide NH hydrogen-bond donor relative to the benzimidazole plane, and may affect target hydrogen-bonding geometry and stereochemical recognition [2]. The methylene-bridged compound (CAS 920114-32-5) is achiral, simplifying synthetic access and eliminating the need for enantiomeric separation.

Evidence Dimension	N²-alkyl bridge structure and chirality
Target Compound Data	Methylene (–CH₂–) bridge; achiral
Comparator Or Baseline	CAS 919972-74-0: ethylene (–CH(CH₃)–) bridge; chiral (racemic mixture unless resolved)
Quantified Difference	Presence vs. absence of a chiral center; estimated 0.5–1.0 Å difference in carboxamide NH position relative to benzimidazole C²
Conditions	Structural comparison based on SMILES/IUPAC names; no co-crystal structures available.

Why This Matters

Achirality eliminates the cost and complexity of chiral separation or asymmetric synthesis, while the distinct hydrogen-bond donor geometry may yield differential target engagement that cannot be achieved with the chiral ethylene-bridged analog.

• [1] Kuujia. N-(1-{1-[4-(4-methylphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS 919972-74-0). https://www.kuujia.com (accessed 2026-05-08). View Source
• [2] PubChem. Compound Summary for CID 16619332: 2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920114-32-5 (accessed 2026-05-08). View Source

Molecular Weight (403.5 g/mol) Positions CAS 920114-32-5 in an Optimal Lead-Like Range Distinct From Heavier Furan-Replaced Analogs

With a molecular weight of 403.5 g/mol, CAS 920114-32-5 falls within the upper boundary of lead-like chemical space (MW ≤ 450) and complies with Lipinski's Rule of 5 [1]. Pyridine-replaced analogs, such as N-methyl-N-[[1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl]methyl]pyridine-2-carboxamide (ZINC40185391), have a higher molecular weight (~417.5 g/mol) and altered hydrogen-bond acceptor count due to the pyridine nitrogen [2]. The furan-2-carboxamide moiety provides a distinct electron-rich heteroaromatic interaction surface compared to pyridine or thiophene isosteres, which may engage different π-stacking or dipole–dipole interactions in a target binding pocket [3].

Evidence Dimension	Molecular weight and heteroaromatic carboxamide identity
Target Compound Data	MW = 403.5 g/mol; furan-2-carboxamide (1 H-bond donor, 4 H-bond acceptors)
Comparator Or Baseline	Pyridine-2-carboxamide analog (ZINC40185391): MW ≈ 417.5 g/mol; pyridine-2-carboxamide (different H-bond acceptor geometry)
Quantified Difference	ΔMW ≈ +14 g/mol for pyridine analog; altered heteroaromatic electronics (furan O vs. pyridine N)
Conditions	Computed molecular weights from PubChem and ZINC12 databases.

Why This Matters

The lower MW of CAS 920114-32-5 relative to heteroaryl-replaced analogs provides greater headroom for subsequent lead optimization, while the furan ring offers unique electronic character for SAR exploration.

• [1] PubChem. Compound Summary for CID 16619332: 2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920114-32-5 (accessed 2026-05-08). View Source
• [2] ZINC12. ZINC40185391: N-methyl-N-[[1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl]methyl]pyridine-2-carboxamide. https://zinc12.docking.org (accessed 2026-05-08). View Source
• [3] Meanwell, N. A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54, 2529–2591. (Furan as a bioisostere of pyridine and thiophene). View Source

Optimal Research and Procurement Scenarios for 2-Furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide (CAS 920114-32-5)

Linker-Length SAR Libraries for Membrane Permeability Optimization

CAS 920114-32-5 serves as the butylene (n=4) member within a systematic N¹-linker series spanning ethylene (n=2), propylene (n=3), and butylene (n=4) variants. Its higher computed lipophilicity (XLogP3 = 4.3) relative to shorter-linker analogs makes it the preferred candidate for evaluating the impact of increased membrane partitioning on cellular potency and tissue distribution in phenotypic or target-based assays [1].

Achiral Benzimidazole Scaffold for High-Throughput Screening Triage

Unlike the chiral ethylene-bridged congener CAS 919972-74-0, CAS 920114-32-5 is achiral, eliminating the risk of differential enantiomer activity and simplifying hit confirmation workflows. This makes it suitable as a reference compound in achiral screening libraries where stereochemical complexity is a confounding variable [1].

Furan-2-Carboxamide Pharmacophore Benchmarking Against Heteroaryl Isosteres

As a furan-2-carboxamide analog with MW 403.5 g/mol, CAS 920114-32-5 provides a baseline for comparing target engagement, metabolic stability, and solubility against pyridine-2-carboxamide and thiophene-2-carboxamide isosteres. The electron-rich furan oxygen offers distinct hydrogen-bond acceptor geometry that may be exploited in structure-based drug design [2].

Conformational Entropy Profiling in Biophysical Binding Assays

With nine rotatable bonds, CAS 920114-32-5 occupies an intermediate flexibility range between the ethylene-linked analog (seven bonds) and the N-methylated analog (ten bonds). This property suite makes it valuable for isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) studies that deconvolute enthalpic and entropic contributions to target binding [1].

• [1] PubChem. Compound Summary for CID 16619332: 2-furyl-N-({1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl}methyl)carboxamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/920114-32-5 (accessed 2026-05-08). View Source
• [2] ZINC12. ZINC40185391: N-methyl-N-[[1-[4-(4-methylphenoxy)butyl]benzimidazol-2-yl]methyl]pyridine-2-carboxamide. https://zinc12.docking.org (accessed 2026-05-08). View Source